Cas no 876316-90-4 (1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 876316-90-4
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 4658210
• Update Time: 2022-09-22

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 1-methyl-3-(2-thienyl)-
• 1-Methyl-3-(2-thienyl)-1H-Pyrazole-5-carboxamide

• Inchi： 1S/C9H9N3OS/c1-12-7(9(10)13)5-6(11-12)8-3-2-4-14-8/h2-5H,1H3,(H2,10,13)
• InChI Key： ZGEQNICUPRDSGG-UHFFFAOYSA-N
• SMILES： N1(C)C(C(N)=O)=CC(C2SC=CC=2)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 404.1±35.0 °C at 760 mmHg
• Flash Point: 198.2±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)